Pendolmycin
Pendolmycin
Pendolmycin is a member of indoles. It has a role as a metabolite.
Brand Name:
Vulcanchem
CAS No.:
119375-01-8
VCID:
VC20878211
InChI:
InChI=1S/C22H31N3O2/c1-7-22(4,5)16-8-9-17-18-14(11-23-19(16)18)10-15(12-26)24-21(27)20(13(2)3)25(17)6/h7-9,11,13,15,20,23,26H,1,10,12H2,2-6H3,(H,24,27)/t15-,20-/m0/s1
SMILES:
CC(C)C1C(=O)NC(CC2=CNC3=C(C=CC(=C23)N1C)C(C)(C)C=C)CO
Molecular Formula:
C22H31N3O2
Molecular Weight:
369.5 g/mol
Pendolmycin
CAS No.: 119375-01-8
Cat. No.: VC20878211
Molecular Formula: C22H31N3O2
Molecular Weight: 369.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Pendolmycin is a member of indoles. It has a role as a metabolite. |
|---|---|
| CAS No. | 119375-01-8 |
| Molecular Formula | C22H31N3O2 |
| Molecular Weight | 369.5 g/mol |
| IUPAC Name | (10S,13S)-13-(hydroxymethyl)-9-methyl-5-(2-methylbut-3-en-2-yl)-10-propan-2-yl-3,9,12-triazatricyclo[6.6.1.04,15]pentadeca-1,4,6,8(15)-tetraen-11-one |
| Standard InChI | InChI=1S/C22H31N3O2/c1-7-22(4,5)16-8-9-17-18-14(11-23-19(16)18)10-15(12-26)24-21(27)20(13(2)3)25(17)6/h7-9,11,13,15,20,23,26H,1,10,12H2,2-6H3,(H,24,27)/t15-,20-/m0/s1 |
| Standard InChI Key | JPJWIAYMFHOJRY-YWZLYKJASA-N |
| Isomeric SMILES | CC(C)[C@H]1C(=O)N[C@@H](CC2=CNC3=C(C=CC(=C23)N1C)C(C)(C)C=C)CO |
| SMILES | CC(C)C1C(=O)NC(CC2=CNC3=C(C=CC(=C23)N1C)C(C)(C)C=C)CO |
| Canonical SMILES | CC(C)C1C(=O)NC(CC2=CNC3=C(C=CC(=C23)N1C)C(C)(C)C=C)CO |
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